Cas no 314257-86-8 (3-1-(4-methoxyphenyl)-2-nitroethyl-2-(4-methylphenyl)-1H-indole)

• Product Name: 3-1-(4-methoxyphenyl)-2-nitroethyl-2-(4-methylphenyl)-1H-indole
• CAS No: 314257-86-8
• MF: C₂₄H₂₂N₂O₃
• MW: 386.443086147308
• MDL: MFCD02165325
• CID: 5446864
• PubChem ID: 5066765
• Update Time: 2025-07-08

3-1-(4-methoxyphenyl)-2-nitroethyl-2-(4-methylphenyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(1-(4-methoxyphenyl)-2-nitroethyl)-2-(p-tolyl)-1H-indole
• 3-1-(4-methoxyphenyl)-2-nitroethyl-2-(4-methylphenyl)-1H-indole

• MDL： MFCD02165325
• Inchi： 1S/C24H22N2O3/c1-16-7-9-18(10-8-16)24-23(20-5-3-4-6-22(20)25-24)21(15-26(27)28)17-11-13-19(29-2)14-12-17/h3-14,21,25H,15H2,1-2H3
• InChI Key： USZQKWNLCPCDET-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C2=CC=C(OC)C=C2)C[N+]([O-])=O)=C1C1=CC=C(C)C=C1

Additional information on 3-1-(4-methoxyphenyl)-2-nitroethyl-2-(4-methylphenyl)-1H-indole

Compound CAS No 314257-86-8: 3-1-(4-Methoxyphenyl)-2-Nitroethyl-2-(4-Methylphenyl)-1H-Indole

The compound with CAS No 314257-86-8, commonly referred to as 3-1-(4-methoxyphenyl)-2-nitroethyl-2-(4-methylphenyl)-1H-indole, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the indole family, a class of heterocyclic organic compounds that are widely studied due to their unique structural properties and biological activities.

The indole core of this molecule serves as a fundamental framework for numerous pharmacologically active compounds. The substitution pattern of this compound, featuring a 4-methoxyphenyl group and a 4-methylphenyl group, introduces additional complexity and functionality. The presence of a nitroethyl group further enhances its reactivity and potential for use in advanced chemical synthesis.

Recent studies have highlighted the importance of such substituted indole derivatives in drug discovery. For instance, researchers have explored the role of 3-1-(4-methoxyphenyl)-2-nitroethyl-2-(4-methylphenyl)-1H-indole in modulating cellular signaling pathways, particularly those involved in inflammation and cancer progression. The compound's ability to interact with specific protein targets makes it a promising candidate for the development of novel therapeutic agents.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The conjugated system within the indole framework allows for efficient electron delocalization, making it a potential candidate for use in organic electronics. Recent advancements in materials science have demonstrated the feasibility of incorporating such molecules into flexible electronics and optoelectronic devices.

The synthesis of 3-1-(4-methoxyphenyl)-2-nitroethyl-2-(4-methylphenyl)-1H-indole involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and coupling reactions. These methods ensure high purity and structural integrity, which are critical for both laboratory studies and industrial applications.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and evaluating the persistence of this compound in various environmental matrices. Such studies are crucial for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, CAS No 314257-86-8, or 3-1-(4-methoxyphenyl)-2-nitroethyl-2-(4-methylphenyl)-1H-indole, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial innovation.